2-Hydroxyethyl azetidine-1-carboxylate

• CAS No.: 118217-70-2
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.158
• IUPAC Name: 2-hydroxyethyl azetidine-1-carboxylate
• InChI: InChI=1S/C6H11NO3/c8-4-5-10-6(9)7-2-1-3-7/h8H,1-5H2
• InChI Key: MLQPYCHSIMKBQL-UHFFFAOYSA-N
• SMILES: C1CN(C1)C(=O)OCCO
• Synonyms: 1-Azetidinecarboxylicacid,2-hydroxyethylester(9CI)

Description

2-Hydroxyethyl Azetidine-1-carboxylate is a chemical building block designed for research and development applications, particularly in medicinal chemistry. Azetidines, which are four-membered saturated nitrogen-containing heterocycles, are of significant interest in agrochemistry and pharmaceuticals due to the unique properties imparted by their strained ring structure . This compound features a carboxylate ester group, making it a versatile intermediate for further synthetic modification. The primary research value of this azetidine derivative lies in its use as a scaffold for constructing more complex molecules. Researchers can utilize it to introduce a conformationally constrained azetidine ring into target structures, a strategy often employed to improve the potency and metabolic stability of drug candidates . The hydroxyethyl side chain provides a handle for further functionalization, enabling conjugation or integration into larger molecular frameworks, such as peptides or polymers. For instance, related N-substituted azetidines have been used in the synthesis of heterocyclic amino acid derivatives and as key subunits in the preparation of potentially bioactive substances . This product is strictly labeled For Research Use Only . It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. Researchers should handle all chemicals with appropriate safety precautions and refer to the material safety data sheet for specific hazard information.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Azetidine Derivatives

Compound	Key Features	Applications/Effects	References
Azetidine-3-carboxylic acid	Natural amino acid analog; strained ring system	Research in plant metabolism, enzyme inhibition
tert-Butyl azetidine-carboxylate	Protected azetidine for synthetic intermediates; used in medicinal chemistry	Precursor for kinase inhibitors, epigenetic modulators

Comparison :

• Reactivity : The azetidine ring in 2-hydroxyethyl azetidine-1-carboxylate likely shares strain-driven reactivity with azetidine-3-carboxylic acid, facilitating ring-opening reactions or nucleophilic substitutions.
• Solubility : The hydroxyethyl group in the target compound may improve aqueous solubility compared to tert-butyl-protected analogs, akin to how HEMA’s hydroxyethyl group enhances compatibility in polymer matrices .

Hydroxyethyl-Functionalized Compounds

Compound	Structure	Key Properties	Applications	References
2-Hydroxyethyl methacrylate (HEMA)	Methacrylate with hydroxyethyl side chain	Reduces polymer chain ionization; delays setting reactions	Dental resins, adhesives
4-(2-Hydroxyethyl)phenol (Tyrosol)	Phenolic hydroxyethyl derivative	Antioxidant, radical scavenger	Olive by-products, nutraceuticals
2-[2-Hydroxyethyl(methyl)amino]ethanol	Amino alcohol with hydroxyethyl groups	Intermediate in pharmaceutical synthesis	Antibiotics, kinase inhibitors

Comparison :

• Hydrogen Bonding : The hydroxyethyl group in 2-hydroxyethyl azetidine-1-carboxylate could mimic tyrosol’s antioxidant capacity or HEMA’s role in modulating polymer conformations .
• Biological Activity : Unlike tyrosol (natural antioxidant), the azetidine-carboxylate hybrid may exhibit unique bioactivity, such as enzyme inhibition or receptor modulation, as seen in azetidine-based kinase inhibitors .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-hydroxyethyl azetidine-1-carboxylate, and how can reaction progress be monitored?

• Methodological Answer : The synthesis of azetidine carboxylates often involves nucleophilic substitution or ring-opening reactions. For example, tert-butyl azetidine carboxylates are synthesized via Boc protection of azetidine precursors, followed by functionalization (e.g., hydroxylation) . For 2-hydroxyethyl derivatives, ethylene oxide or glycol derivatives may serve as hydroxyethyl donors. Reaction efficiency can be monitored using thin-layer chromatography (TLC) or in situ FT-IR spectroscopy to track carbonyl group formation (e.g., disappearance of starting material at ~1700 cm⁻¹) .

Q. Which spectroscopic techniques are critical for characterizing 2-hydroxyethyl azetidine-1-carboxylate, and what spectral markers should be prioritized?

• Methodological Answer : Key techniques include:

• NMR : The azetidine ring protons resonate between δ 3.0–4.5 ppm (¹H), with distinct splitting patterns due to ring strain. The hydroxyethyl group shows signals at δ 1.5–2.0 ppm (CH₂) and δ 3.5–4.0 ppm (OH) in D₂O-exchanged samples .
• IR : The carbonyl stretch (C=O) of the carboxylate ester appears at ~1740–1720 cm⁻¹, while the hydroxyethyl group exhibits O-H stretching at ~3400 cm⁻¹ .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns indicative of ester cleavage .

Advanced Research Questions

Q. How can researchers resolve contradictions in NMR data when analyzing stereoisomers or conformational flexibility in 2-hydroxyethyl azetidine-1-carboxylate?

• Methodological Answer : Dynamic NMR or variable-temperature (VT-NMR) experiments can distinguish between rigid and flexible conformers by observing coalescence of split signals at elevated temperatures . For stereoisomers, X-ray crystallography (using SHELX for refinement) provides unambiguous structural assignments . Computational methods (e.g., DFT calculations) predict chemical shifts and verify experimental data .

Q. What mechanistic insights govern the reactivity of 2-hydroxyethyl azetidine-1-carboxylate in nucleophilic substitution or ring-opening reactions?

• Methodological Answer : The azetidine ring’s strain (smaller than pyrrolidine) increases susceptibility to ring-opening. Kinetic studies using deuterated solvents or isotopic labeling (e.g., ¹⁸O in carboxylate) can differentiate SN1 vs. SN2 pathways . For hydroxyethyl derivatives, intramolecular hydrogen bonding may stabilize transition states, as shown in analogous tert-butyl azetidine systems .

Q. How does structural modification of 2-hydroxyethyl azetidine-1-carboxylate influence its bioactivity in medicinal chemistry applications?

• Methodological Answer : Structure-activity relationship (SAR) studies require systematic variation of substituents (e.g., replacing hydroxyethyl with fluorinated or methyl groups) and evaluation via in vitro assays (e.g., enzyme inhibition). Molecular docking simulations (using software like AutoDock) predict binding affinities to targets such as proteases or GPCRs . Comparative analysis with tert-butyl derivatives (e.g., HY-Y0530) highlights the role of steric bulk vs. polarity in target engagement .

Data Analysis and Experimental Design

Q. What statistical approaches are recommended for analyzing contradictory results in azetidine carboxylate stability studies?

• Methodological Answer : Accelerated stability testing under varied pH/temperature conditions (e.g., 40°C/75% RH) can identify degradation pathways. Multivariate analysis (e.g., PCA) distinguishes primary degradation products (e.g., hydrolyzed carboxylates) from artifacts. Conflicting data may arise from impurities; LC-MS purity checks (>95%) are essential .

Q. How should researchers design experiments to validate the hypothesized metabolic pathways of 2-hydroxyethyl azetidine-1-carboxylate in vivo?

• Methodological Answer : Radiolabeled (¹⁴C) analogs enable tracking of metabolic fate via scintillation counting or PET imaging. Microsomal incubation (e.g., liver S9 fractions) identifies phase I/II metabolites, while HRMS/MS elucidates structures . Comparative studies with tert-butyl analogs (e.g., PB00141) control for esterase-mediated hydrolysis .